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This technical support guide provides troubleshooting and frequently asked questions

regarding the limitations of Modumate's current toolset when handling complex, non-planar

geometries.

Frequently Asked Questions (FAQs)
Q1: Does Modumate natively support the creation of curved walls, roofs, or other complex

curved surfaces?

A1: Currently, Modumate's core modeling tools are based on a planar geometry system. This

means that native creation of curved surfaces such as arches, domes, or freeform roofs is not a

feature within the current toolset. The software is optimized for rectilinear and angled planar

assemblies.[1]

Q2: I am trying to model a building with a curved curtain wall. How can I achieve this in

Modumate?

A2: Direct modeling of a continuously curved curtain wall is not supported. A common

workaround is to approximate the curve by using a series of segmented, flat planes. This

involves creating a sequence of straight wall segments angled to follow the desired curve.
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While this method can create a visually similar result, it is an approximation and will not

produce a true curved surface.

Q3: My project involves a complex, non-rectilinear building footprint. What are the best

practices for modeling this in Modumate?

A3: For complex footprints, it is recommended to break down the geometry into a series of

interconnected planar shapes. Utilize Modumate's 'massing graph' to map out the connections

between these planar elements. This approach allows you to maintain a structured model that

is compatible with Modumate's system.[1]

Q4: Are there performance limitations I should be aware of when working on larger or more

complex projects in Modumate?

A4: Yes, Modumate is currently optimized for small to medium-sized buildings. There is a

general performance threshold for projects around 50,000 square feet.[2] Exceeding this size

may lead to performance degradation. It is advisable to keep project complexity and scale

within this guideline for optimal performance.

Q5: Can I import complex geometries from other modeling software like Rhino or Revit?

A5: While Modumate allows for the import of 2D drawings as a starting point, the direct import

and manipulation of complex 3D geometries from other BIM or modeling software is not a

primary feature.[1][3] Geometries would need to be translated into Modumate's native planar

components.
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Issue Recommended Action

Need to represent a curved surface
Approximate the curve using a series of smaller,

straight, segmented planes.

Performance slowdown on a large project

Subdivide the project into smaller, manageable

files or ensure the total square footage remains

within the recommended 50,000 sq. ft. limit.[2]

Difficulty with non-standard wall angles

Utilize the massing graph to accurately define

the vertices and edges of your building's

footprint, ensuring all connections are properly

established before creating wall assemblies.[1]

Modeling complex roof structures

Break down the roof into a series of simpler,

planar roof elements. Complex hips and valleys

can be achieved by carefully intersecting these

planar geometries.

Experimental Protocols & Methodologies
When approaching a project with complex geometric elements in Modumate, the following

methodology is advised:

Decomposition of Geometry: Analyze the complex geometry and break it down into a

collection of simple, planar surfaces.

Massing Graph Scaffolding: Construct a detailed 'massing graph' in Modumate that

represents the vertices and edges of the decomposed planar geometry. This will serve as the

foundational structure of your model.[1]

Iterative Assembly Creation: Populate the massing graph with Modumate's assembly tools

(walls, floors, etc.), creating one planar section at a time.

Verification and Refinement: Regularly check the 3D model to ensure the segmented

approximation of curved surfaces is visually acceptable and that all connections between

planar elements are correct.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.youtube.com/watch?v=add3sQLFjVM
https://aecmag.com/bim/modumate-bim-powered-by-unreal-engine/
https://www.benchchem.com/product/b13388550?utm_src=pdf-body
https://www.benchchem.com/product/b13388550?utm_src=pdf-body
https://aecmag.com/bim/modumate-bim-powered-by-unreal-engine/
https://www.benchchem.com/product/b13388550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13388550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Handling Complex Geometries
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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